![molecular formula C6H7Cl2N3OS B2444479 6-Amino-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one dihydrochloride CAS No. 1609401-20-8](/img/structure/B2444479.png)
6-Amino-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one dihydrochloride
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Overview
Description
“6-Amino-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one dihydrochloride” is a chemical compound with the CAS Number: 1609401-20-8 . It has a molecular weight of 240.11 and its IUPAC name is 6-amino-5H-thiazolo[3,2-a]pyrimidin-5-one dihydrochloride . The compound is solid in physical form .
Synthesis Analysis
The synthesis of related compounds involves the reaction of 2-aminothiazoles with ethyl acetoacetate in acetic or polyphosphoric acid . This reaction produces a series of 5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one derivatives which are then nitrated with a mixture of nitric and sulfuric acid to produce 6-nitro-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-ones. These are subsequently reduced to the corresponding amines .Molecular Structure Analysis
The Inchi Code of the compound is 1S/C6H5N3OS.2ClH/c7-4-3-8-6-9(5(4)10)1-2-11-6;;/h1-3H,7H2;2*1H . This indicates the presence of carbon, hydrogen, nitrogen, oxygen, sulfur, and chlorine atoms in the molecule.Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a molecular weight of 240.11 . . The storage temperature is room temperature or 28 C .Scientific Research Applications
An Efficient Synthesis of New Thiazolopyrimidinones 6-Amino-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one dihydrochloride and its derivatives have been synthesized using various methods. Serge Djekou and colleagues described a method using microwave irradiation, producing potentially bioactive 6-nitro-5H-thiazolo[3,2-a]pyrimidin-5-ones. This method was notable for its efficiency and the range of derivatives it could produce (Djekou et al., 2006).
Synthesis and Antibacterial Activities D. Cai and colleagues synthesized novel 5H-thiazolo[3,2-a]pyrimidin-5-ones, which showed significant antibacterial and antitubercular activities. The synthesis involved the thiophene ring closure and led to derivatives with potential as antibacterial agents (Cai et al., 2016).
5H-Thiazolo[3,2-a]pyrimidin-5-one Derivatives E. A. Veretennikov and A. Pavlov reported the synthesis of a series of 5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one derivatives. This synthesis involved the reaction of 2-aminothiazoles with ethyl acetoacetate, followed by nitration and reduction processes (Veretennikov & Pavlov, 2013).
Regioselective Synthesis W. Zhong et al. described a regioselective synthesis method for 5H-Thiazolo[3,2-a]pyrimidin-5-ones, achieved through nucleophilic addition of thiazol-2-amines to Morita-Baylis-Hillman adduct acetates. This method was characterized by its high yields and regioselectivity (Zhong et al., 2009).
Antiproliferative Activity and Molecular Docking P. Nagaraju et al. synthesized new thiazole/benzothiazole fused pyranopyrimidine derivatives and evaluated their antiproliferative activity against various cancer cell lines. One of the compounds showed potent antiproliferative activity, and molecular docking studies indicated selective binding to the colchicine binding site of tubulin polymer (Nagaraju et al., 2020).
Biochemical Analysis
Biochemical Properties
Similar compounds such as thiazolopyrimidinones have been reported to possess antitumor, antibacterial, and anti-inflammatory activities .
Cellular Effects
Similar compounds have shown significant antiproliferative effects against cancer cells .
Molecular Mechanism
Thiazolopyrimidinones, a similar class of compounds, have been reported to inhibit phosphatidylinositol 3-kinase, ubiquitin specific protease 7, stearoyl-CoA desaturase, and other enzymes .
Properties
IUPAC Name |
6-amino-[1,3]thiazolo[3,2-a]pyrimidin-5-one;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3OS.2ClH/c7-4-3-8-6-9(5(4)10)1-2-11-6;;/h1-3H,7H2;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXQMHIAIPPOJLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=NC=C(C(=O)N21)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7Cl2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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